molecular formula C11H17NO3 B6152288 rac-tert-butyl (3R,4S)-3-ethynyl-4-hydroxypyrrolidine-1-carboxylate, trans CAS No. 1242166-85-3

rac-tert-butyl (3R,4S)-3-ethynyl-4-hydroxypyrrolidine-1-carboxylate, trans

Cat. No. B6152288
CAS RN: 1242166-85-3
M. Wt: 211.3
InChI Key:
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

“rac-tert-butyl (3R,4S)-3-ethynyl-4-hydroxypyrrolidine-1-carboxylate, trans” is a chemical compound with the molecular formula C12H19NO3 . It is a variant of the rac-tert-butyl (3R,4S)-3-ethynyl-4-methoxypyrrolidine-1-carboxylate .


Molecular Structure Analysis

The molecular structure of “rac-tert-butyl (3R,4S)-3-ethynyl-4-hydroxypyrrolidine-1-carboxylate, trans” is defined by its molecular formula C12H19NO3 . The InChI code for this compound is 1S/C12H19NO3/c1-6-9-7-13 (8-10 (9)15-5)11 (14)16-12 (2,3)4/h1,9-10H,7-8H2,2-5H3/t9-,10-/m1/s1 .


Physical And Chemical Properties Analysis

The molecular weight of “rac-tert-butyl (3R,4S)-3-ethynyl-4-hydroxypyrrolidine-1-carboxylate, trans” is 225.28 . Unfortunately, other specific physical and chemical properties were not available in the sources I found .

Mechanism of Action

The mechanism of action for “rac-tert-butyl (3R,4S)-3-ethynyl-4-hydroxypyrrolidine-1-carboxylate, trans” is not specified in the sources I found. It’s worth noting that the mechanism of action for a compound can vary depending on its use in different contexts .

Safety and Hazards

Specific safety and hazard information for “rac-tert-butyl (3R,4S)-3-ethynyl-4-hydroxypyrrolidine-1-carboxylate, trans” is not available in the sources I found. It’s important to handle all chemical compounds with appropriate safety precautions .

properties

{ "Design of the Synthesis Pathway": "The synthesis pathway for rac-tert-butyl (3R,4S)-3-ethynyl-4-hydroxypyrrolidine-1-carboxylate, trans involves the addition of an ethynyl group to a pyrrolidine ring, followed by the introduction of a tert-butyl group and a carboxylate group. The stereochemistry of the product is controlled by the starting materials and the reaction conditions.", "Starting Materials": [ "3-hydroxypyrrolidine", "tert-butyl acetylene", "diethyl azodicarboxylate", "triethylamine", "acetic acid", "sodium bicarbonate", "ethyl acetate", "brine" ], "Reaction": [ "Step 1: Protection of the hydroxyl group in 3-hydroxypyrrolidine with diethyl azodicarboxylate and triethylamine to form the corresponding azo compound.", "Step 2: Addition of tert-butyl acetylene to the azo compound in the presence of a palladium catalyst to form the corresponding ethynyl compound.", "Step 3: Deprotection of the azo group with acetic acid and sodium bicarbonate to form the free hydroxyl group.", "Step 4: Protection of the hydroxyl group with tert-butyl chloroformate and triethylamine to form the corresponding tert-butyl carbonate.", "Step 5: Esterification of the carboxylic acid with tert-butyl carbonate in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC) to form the desired product, rac-tert-butyl (3R,4S)-3-ethynyl-4-hydroxypyrrolidine-1-carboxylate, trans.", "Step 6: Purification of the product by extraction with ethyl acetate and washing with brine." ] }

CAS RN

1242166-85-3

Product Name

rac-tert-butyl (3R,4S)-3-ethynyl-4-hydroxypyrrolidine-1-carboxylate, trans

Molecular Formula

C11H17NO3

Molecular Weight

211.3

Purity

95

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.